Sodium;(6R,7R)-3-(acetyloxymethyl)-7-[[1-(4-chlorophenyl)cyclopentanecarbonyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Sodium;(6R,7R)-3-(acetyloxymethyl)-7-[[1-(4-chlorophenyl)cyclopentanecarbonyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
143407-77-6
VCID:
VC0137286
InChI:
InChI=1S/C22H23ClN2O6S.Na/c1-12(26)31-10-13-11-32-19-16(18(27)25(19)17(13)20(28)29)24-21(30)22(8-2-3-9-22)14-4-6-15(23)7-5-14;/h4-7,16,19H,2-3,8-11H2,1H3,(H,24,30)(H,28,29);/q;+1/p-1/t16-,19-;/m1./s1
SMILES:
CC(=O)OCC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl)SC1)C(=O)[O-].[Na+]
Molecular Formula:
C22H22ClN2NaO6S
Molecular Weight:
500.9 g/mol
Sodium;(6R,7R)-3-(acetyloxymethyl)-7-[[1-(4-chlorophenyl)cyclopentanecarbonyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
CAS No.: 143407-77-6
Main Products
VCID: VC0137286
Molecular Formula: C22H22ClN2NaO6S
Molecular Weight: 500.9 g/mol
CAS No. | 143407-77-6 |
---|---|
Product Name | Sodium;(6R,7R)-3-(acetyloxymethyl)-7-[[1-(4-chlorophenyl)cyclopentanecarbonyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
Molecular Formula | C22H22ClN2NaO6S |
Molecular Weight | 500.9 g/mol |
IUPAC Name | sodium;(6R,7R)-3-(acetyloxymethyl)-7-[[1-(4-chlorophenyl)cyclopentanecarbonyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
Standard InChI | InChI=1S/C22H23ClN2O6S.Na/c1-12(26)31-10-13-11-32-19-16(18(27)25(19)17(13)20(28)29)24-21(30)22(8-2-3-9-22)14-4-6-15(23)7-5-14;/h4-7,16,19H,2-3,8-11H2,1H3,(H,24,30)(H,28,29);/q;+1/p-1/t16-,19-;/m1./s1 |
Standard InChIKey | BROBJXPRJZPKJJ-LJLRIERRSA-M |
Isomeric SMILES | CC(=O)OCC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl)SC1)C(=O)[O-].[Na+] |
SMILES | CC(=O)OCC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl)SC1)C(=O)[O-].[Na+] |
Canonical SMILES | CC(=O)OCC1=C(N2C(C(C2=O)NC(=O)C3(CCCC3)C4=CC=C(C=C4)Cl)SC1)C(=O)[O-].[Na+] |
Synonyms | sodium (6R,7R)-3-(acetyloxymethyl)-7-[[1-(4-chlorophenyl)cyclopentanec arbonyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
PubChem Compound | 23680110 |
Last Modified | Nov 11 2021 |
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